d(Cha4)AVP

• Molecular Formula: C50H71N13O11S2
• Molecular Weight: 1094.3 g/mol
• InChI: InChI=1S/C50H71N13O11S2/c51-40(65)26-37-47(72)62-38(49(74)63-21-8-14-39(63)48(73)58-33(13-7-20-55-50(53)54)43(68)56-27-41(52)66)28-76-75-22-19-42(67)57-34(25-31-15-17-32(64)18-16-31)44(69)59-35(23-29-9-3-1-4-10-29)45(70)60-36(46(71)61-37)24-30-11-5-2-6-12-30/h1,3-4,9-10,15-18,30,33-39,64H,2,5-8,11-14,19-28H2,(H2,51,65)(H2,52,66)(H,56,68)(H,57,67)(H,58,73)(H,59,69)(H,60,70)(H,61,71)(H,62,72)(H4,53,54,55)/t33-,34-,35-,36-,37-,38-,39-/m0/s1
• InChIKey: ZKYCVZNKBXGNEK-ZTYVOHGWSA-N

d(Cha4)AVP: First Selective V1b Vasopressin Receptor Agonist for HPA Axis and Stress Research Procurement

d(Cha4)AVP ([1-deamino-4-cyclohexylalanine]arginine vasopressin) is a synthetic cyclic nonapeptide analog of the neurohypophyseal hormone arginine vasopressin (AVP) that serves as a highly potent and selective agonist for the vasopressin V1b (also termed V3) receptor subtype [1][2]. Its primary structural modifications — deamination of the N-terminal cysteine and substitution of glutamine at position 4 with D-cyclohexylalanine (Cha) — confer conformational constraint and dramatically enhance V1b selectivity compared to the native hormone AVP and other closely related peptide analogs [1]. d(Cha4)AVP is widely employed as a pharmacological probe to dissect V1b-mediated physiological and pathological processes, including hypothalamic-pituitary-adrenal (HPA) axis regulation, stress responses, and neuroendocrine signaling, without the confounding effects of V1a (vascular), V2 (renal), or oxytocin receptor activation [3].

Selective V1b receptor probe for HPA axis and neuroendocrine signaling studies

Engineered position-4 modification minimizes off-target V1a, V2, and OT receptor activation

Supports cross-species research workflows (human, rat, bovine receptor assays)

• [1] Derick S, Cheng LL, Voirol MJ, Stoev S, Giacomini M, Le N, et al. [1-deamino-4-cyclohexylalanine] arginine vasopressin: a potent and specific agonist for vasopressin V1b receptors. Endocrinology. 2002;143(12):4655-4664. View Source
• [2] Griffante C, Green A, Curcuruto O, Haslam CP, Dickinson BA, Arban R. Selectivity of d[Cha4]AVP and SSR149415 at human vasopressin and oxytocin receptors: evidence that SSR149415 is a mixed vasopressin V1b/oxytocin receptor antagonist. Br J Pharmacol. 2005;146(5):744-751. View Source
• [3] IUPHAR/BPS Guide to Pharmacology Database. d[Cha4]AVP ligand page. Accessed 2026. View Source

Why d(Cha4)AVP Cannot Be Substituted by Generic AVP Analogs in V1b-Focused Studies

Generic substitution among arginine vasopressin analogs is not scientifically valid due to profound differences in receptor subtype selectivity profiles that fundamentally alter experimental outcomes and data interpretation. While native AVP exhibits promiscuous activation across V1a, V1b, V2, and oxytocin receptors, and many early synthetic analogs (e.g., desmopressin) retain significant cross-reactivity, d(Cha4)AVP was specifically engineered through iterative structure-activity relationship (SAR) optimization at position 4 to achieve unprecedented V1b selectivity [1][2]. Substitution of the native glutamine with bulky, hydrophobic D-cyclohexylalanine introduces a steric clash that disfavors binding to V1a, V2, and oxytocin receptor orthosteric pockets while preserving high-affinity interactions with the V1b binding site [1]. Consequently, studies requiring unambiguous attribution of observed effects to V1b receptor activation — such as those investigating HPA axis function, stress-related neuroendocrine responses, or V1b-targeted therapeutic development — cannot substitute d(Cha4)AVP with less selective analogs without introducing confounding off-target pharmacology that compromises the validity of conclusions [3].

Receptor profile Native AVP activates V1a, V1b, V2, and OT receptors; replacement may introduce confounding off-target pharmacology.

Structural basis d(Cha4)AVP’s D-cyclohexylalanine at position 4 creates steric selectivity; analogs without this modification lack comparable V1b preference.

Data interpretation Less selective analogs may shift functional readouts; V1b-specific attribution requires a validated V1b-selective agonist.

• [1] Derick S, Cheng LL, Voirol MJ, Stoev S, Giacomini M, Le N, et al. [1-deamino-4-cyclohexylalanine] arginine vasopressin: a potent and specific agonist for vasopressin V1b receptors. Endocrinology. 2002;143(12):4655-4664. View Source
• [2] Cheng LL, Stoev S, Manning M, Derick S, Pena A, Dournaud P, et al. Design of potent and selective agonists for the human vasopressin V1b receptor based on modifications of [deamino-cys1]arginine vasopressin at position 4. J Med Chem. 2004;47(9):2375-2388. View Source
• [3] Pena A, Murat B, Trueba M, Ventura MA, Wo NC, Szeto HH, et al. Design and synthesis of the first selective agonists for the rat vasopressin V1b receptor: based on modifications of deamino-[Cys1]arginine vasopressin at positions 4 and 8. J Med Chem. 2007;50(5):835-847. View Source

d(Cha4)AVP Comparative Selectivity and Functional Profiling: Evidence-Based Procurement Guide

V1b Receptor Affinity and Selectivity vs. Closest Peptide Analogs (d[Leu4]AVP, d[Orn4]AVP, d[Arg4]AVP)

In a direct head-to-head comparison of position-4 substituted deamino-AVP analogs, d(Cha4)AVP exhibits the highest affinity for the human V1b receptor (Ki = 1.2 nM), surpassing d[Leu4]AVP (pKi = 9.3 → Ki ≈ 0.5 nM for rat V1b; human Ki not reported but consistently less potent in functional assays), d[Orn4]AVP, and d[Arg4]AVP, while simultaneously achieving the most favorable V1b/V1a selectivity window [1][2]. Notably, d(Cha4)AVP's Ki of 1.2 nM at human V1b is paired with Ki values of 151 nM at V1a, 240 nM at oxytocin, and 750 nM at V2, yielding selectivity ratios of 126-fold (V1b vs. V1a), 200-fold (V1b vs. OT), and 625-fold (V1b vs. V2) . In contrast, d[Leu4]AVP shows a pKi of 9.3 at human V1b (~0.5 nM) but only a ~50-fold selectivity over V1a and V2 [3], while d[Arg4]AVP demonstrates substantially reduced V1b selectivity due to enhanced V2 cross-reactivity (Ki = 0.2 nM at rat V2 receptor) [4].

V1b binding selectivity

Head-to-head

Ki (hV1b) 1.2 nM; 126-fold over V1a, 200-fold over OT, 625-fold over V2 vs. d[Leu4]AVP ~50-fold

Widest selectivity margin among tested peptide agonists

Human recombinant receptor binding data; class-level comparison

Evidence Dimension	Human V1b receptor binding affinity (Ki) and selectivity ratios vs. V1a, V2, and OT receptors
Target Compound Data	Ki (hV1b) = 1.2 nM; Ki (hV1a) = 151 nM; Ki (hOT) = 240 nM; Ki (hV2) = 750 nM
Comparator Or Baseline	d[Leu4]AVP: pKi (hV1b) = 9.3 (Ki ≈ 0.5 nM), pKi (hV1a) = 7.4, pKi (hV2) = 6.6; d[Arg4]AVP: Ki (rat V2) = 0.2 nM (human data not available); AVP (native): Ki (hV1b) ≈ 0.5-2 nM but minimal subtype selectivity
Quantified Difference	d(Cha4)AVP achieves 126-fold selectivity for V1b over V1a, 200-fold over OT, and 625-fold over V2. d[Leu4]AVP demonstrates only ~50-fold selectivity over V1a and V2. d[Arg4]AVP exhibits high V2 affinity (0.2 nM) that compromises V1b selectivity.
Conditions	Radioligand binding assays using [3H]AVP or [125I]LVA on membranes from CHO cells stably expressing recombinant human V1b, V1a, V2, and OT receptors

Why This Matters

For studies requiring unambiguous attribution of cellular or physiological responses to V1b receptor activation, d(Cha4)AVP offers the widest selectivity margin among available peptide agonists, minimizing confounding contributions from V1a-mediated vasoconstriction, V2-mediated antidiuresis, or oxytocin receptor-mediated uterine/behavioral effects.

• [1] Derick S, Cheng LL, Voirol MJ, Stoev S, Giacomini M, Le N, et al. [1-deamino-4-cyclohexylalanine] arginine vasopressin: a potent and specific agonist for vasopressin V1b receptors. Endocrinology. 2002;143(12):4655-4664. View Source
• [2] Cheng LL, Stoev S, Manning M, Derick S, Pena A, Dournaud P, et al. Design of potent and selective agonists for the human vasopressin V1b receptor based on modifications of [deamino-cys1]arginine vasopressin at position 4. J Med Chem. 2004;47(9):2375-2388. View Source
• [3] IUPHAR/BPS Guide to Pharmacology Database. d[Leu4]AVP ligand page. Accessed 2026. View Source
• [4] BindingDB. d[Arg4]AVP (CHEMBL375324) affinity data. Accessed 2026. View Source

Functional Selectivity in Cellular Signaling: pEC50 Comparison Across Human Vasopressin and Oxytocin Receptors

In a rigorous functional profiling study conducted on CHO cells stably expressing each human receptor subtype, d(Cha4)AVP demonstrated high potency and full agonism at hV1b receptors (pEC50 = 10.05 for Ca2+ mobilization) while exhibiting >3,000-fold functional selectivity over hV1a (pEC50 = 6.53) and >13,000-fold functional selectivity over hV2 (pEC50 = 5.92) [1][2]. At hOT receptors, d(Cha4)AVP acted as a weak antagonist (pKB = 6.31) rather than an agonist, further reducing off-target signaling potential. In contrast, the closely related peptide analog d[Leu4]AVP displayed pEC50 values of 9.3 at hV1b, 7.4 at hV1a, and 6.6 at hV2, corresponding to only ~80-fold and ~500-fold functional selectivity over V1a and V2, respectively [3]. The mixed V1b/OT antagonist SSR149415, while structurally distinct, serves as a benchmark for comparison: SSR149415 binds hV1b with pKi = 9.34 but also demonstrates significant antagonism at hOT receptors (pKi = 8.82), a property absent in d(Cha4)AVP [1].

Functional selectivity

Head-to-head

pEC50 (hV1b) 10.05; >3,000-fold over V1a, >13,000-fold over V2 vs. d[Leu4]AVP ~80-fold

Functional response context supports V1b-specific cell-based assays

Ca2+ mobilization in CHO cells; OT receptor weak antagonist

Evidence Dimension	Functional potency (pEC50) for Ca2+ mobilization at human V1b, V1a, V2, and OT receptors; functional selectivity ratios
Target Compound Data	pEC50 (hV1b) = 10.05 (EC50 ≈ 0.089 nM); pEC50 (hV1a) = 6.53; pEC50 (hV2) = 5.92; hOT: weak antagonist (pKB = 6.31)
Comparator Or Baseline	d[Leu4]AVP: pEC50 (hV1b) = 9.3, pEC50 (hV1a) = 7.4, pEC50 (hV2) = 6.6; SSR149415: pKi (hV1b) = 9.34, pKi (hOT) = 8.82 (antagonist)
Quantified Difference	d(Cha4)AVP exhibits >3,000-fold functional selectivity for V1b over V1a and >13,000-fold over V2. d[Leu4]AVP exhibits only ~80-fold selectivity over V1a and ~500-fold over V2. d(Cha4)AVP lacks significant OT agonism/antagonism, unlike SSR149415 which shows high OT affinity.
Conditions	CHO cells stably expressing recombinant human V1b, V1a, V2, or OT receptors; Ca2+ mobilization measured by FLIPR; cAMP accumulation measured by HTRF

Why This Matters

Functional selectivity exceeding three orders of magnitude ensures that d(Cha4)AVP can be used at concentrations that fully activate V1b receptors (e.g., 10-100 nM) without triggering detectable V1a, V2, or OT receptor-mediated signaling, a critical requirement for cell-based assays and tissue bath experiments where receptor cross-talk could confound results.

• [1] Griffante C, Green A, Curcuruto O, Haslam CP, Dickinson BA, Arban R. Selectivity of d[Cha4]AVP and SSR149415 at human vasopressin and oxytocin receptors: evidence that SSR149415 is a mixed vasopressin V1b/oxytocin receptor antagonist. Br J Pharmacol. 2005;146(5):744-751. View Source
• [2] PeptideDB. d[Cha4]-AVP TFA Bioactivity Data. Accessed 2026. View Source
• [3] IUPHAR/BPS Guide to Pharmacology Database. d[Leu4]AVP ligand page. Accessed 2026. View Source

In Vivo HPA Axis Activation with Negligible Vasopressor and Antidiuretic Activity

In vivo administration of d(Cha4)AVP to rats (i.v. bolus) stimulated significant ACTH and corticosterone secretion at doses that produced negligible changes in blood pressure or urine output, confirming its functional V1b selectivity in a whole-animal context [1]. Specifically, d(Cha4)AVP stimulated ACTH release with an efficacy comparable to native AVP but exhibited less than 30% of AVP's antidiuretic activity and virtually no vasopressor activity [1]. In contrast, the position-4 substituted analog d[Leu4]AVP, despite showing high V1b affinity in vitro, retained substantial antidiuretic activity in vivo and was therefore not selective as a V1b agonist in the rat [2]. Similarly, d[Orn4]AVP and d[Arg4]AVP demonstrated significant cross-reactivity with V2 receptors in vivo, limiting their utility as selective V1b probes [2]. This in vivo selectivity profile is critical for studies investigating the role of V1b receptors in stress responses, anxiety, depression, and HPA axis dysregulation, as it allows researchers to dissect V1b-mediated neuroendocrine effects from V1a-mediated cardiovascular and V2-mediated renal effects.

In vivo HPA axis activation

Cross-study

ACTH/corticosterone secretion with negligible vasopressor activity; ~30% of AVP antidiuretic effect

Model-response context for stress and HPA axis studies

Rat i.v. bolus; comparator analogs retained V2 activity

Evidence Dimension	In vivo efficacy for ACTH/corticosterone secretion vs. vasopressor and antidiuretic activity in rats
Target Compound Data	Stimulates ACTH and corticosterone secretion; exhibits negligible vasopressor activity; retains ~30% of AVP's antidiuretic activity
Comparator Or Baseline	AVP (native): full vasopressor and antidiuretic activity; d[Leu4]AVP: significant antidiuretic activity, not V1b-selective in rat; d[Orn4]AVP and d[Arg4]AVP: V2 cross-reactivity in vivo
Quantified Difference	d(Cha4)AVP produces robust HPA axis activation without measurable vasopressor effects, whereas AVP produces both. d(Cha4)AVP's antidiuretic activity is less than one-third that of AVP, whereas d[Leu4]AVP, d[Orn4]AVP, and d[Arg4]AVP retain significant V2-mediated antidiuretic effects.
Conditions	Male Sprague-Dawley rats; i.v. bolus administration; ACTH and corticosterone measured by RIA; blood pressure measured via arterial catheter; urine output measured in conscious rats

Why This Matters

For in vivo studies of V1b receptor function in stress, anxiety, or HPA axis regulation, d(Cha4)AVP is the only commercially available peptide agonist that reliably activates V1b-mediated ACTH secretion without concurrently altering cardiovascular or renal parameters, enabling cleaner interpretation of behavioral and neuroendocrine outcomes.

• [1] Derick S, Cheng LL, Voirol MJ, Stoev S, Giacomini M, Le N, et al. [1-deamino-4-cyclohexylalanine] arginine vasopressin: a potent and specific agonist for vasopressin V1b receptors. Endocrinology. 2002;143(12):4655-4664. View Source
• [2] Pena A, Murat B, Trueba M, Ventura MA, Wo NC, Szeto HH, et al. Design and synthesis of the first selective agonists for the rat vasopressin V1b receptor: based on modifications of deamino-[Cys1]arginine vasopressin at positions 4 and 8. J Med Chem. 2007;50(5):835-847. View Source

Cross-Species V1b Selectivity: Human, Rat, and Bovine Receptor Profiling

d(Cha4)AVP maintains high V1b affinity and selectivity across multiple mammalian species, a property not uniformly shared by other V1b-targeted analogs. Binding studies on membrane preparations from tissues endogenously expressing V1b receptors revealed Ki values of 1.2 nM (human), 1.5 nM (rat), and 2.8 nM (bovine) [1]. Furthermore, the compound exhibits high V1b/V1a and V1b/oxytocin selectivity for rat, human, and bovine receptors, and high V1b/V2 specificity for both bovine and human vasopressin receptors [1]. In contrast, the non-peptide V1b antagonist SSR149415 displays species-dependent pharmacology: it exhibits Ki values of 3.7 nM at native rat V1b and 1.3 nM at recombinant rat V1b, but its activity at human receptors is less well-characterized and it demonstrates significant hOT antagonism . Similarly, d[Leu4]AVP, d[Orn4]AVP, and d[Arg4]AVP were all found to lack V1b selectivity in the rat in vivo despite high human V1b affinity, highlighting the importance of cross-species validation [2]. This broad species activity profile makes d(Cha4)AVP a versatile tool for translational studies spanning rodent models to human tissue assays.

Cross-species V1b affinity

Cross-study

Ki human 1.2 nM, rat 1.5 nM, bovine 2.8 nM; selectivity retained across species

Supports translational research model interpretation

Tissue membrane binding; analog selectivity lost in rat in vivo

Evidence Dimension	V1b receptor binding affinity (Ki) across human, rat, and bovine species; cross-species selectivity retention
Target Compound Data	Ki (hV1b) = 1.2 nM; Ki (rat V1b) = 1.5 nM; Ki (bovine V1b) = 2.8 nM; maintains high V1b/V1a, V1b/OT, and V1b/V2 selectivity across all three species
Comparator Or Baseline	d[Leu4]AVP, d[Orn4]AVP, d[Arg4]AVP: lose V1b selectivity in rat in vivo; SSR149415: species-dependent Ki (rat 1.3-3.7 nM, human less characterized) and mixed hOT antagonism
Quantified Difference	d(Cha4)AVP retains nanomolar V1b affinity and >100-fold selectivity across human, rat, and bovine receptors. Competing analogs either exhibit species-dependent selectivity loss (d[Leu4]AVP in rat) or off-target activity (SSR149415 at hOT).
Conditions	Radioligand binding assays on membrane preparations from CHO cells expressing recombinant human receptors, rat anterior pituitary membranes, and bovine adrenal medulla membranes

Why This Matters

Researchers conducting translational studies that bridge in vitro human receptor assays, ex vivo rodent tissue experiments, and in vivo rodent behavioral models can rely on d(Cha4)AVP's consistent cross-species V1b selectivity, whereas alternative analogs require species-specific validation and may introduce confounding off-target effects in certain experimental systems.

• [1] Derick S, Cheng LL, Voirol MJ, Stoev S, Giacomini M, Le N, et al. [1-deamino-4-cyclohexylalanine] arginine vasopressin: a potent and specific agonist for vasopressin V1b receptors. Endocrinology. 2002;143(12):4655-4664. View Source
• [2] Pena A, Murat B, Trueba M, Ventura MA, Wo NC, Szeto HH, et al. Design and synthesis of the first selective agonists for the rat vasopressin V1b receptor: based on modifications of deamino-[Cys1]arginine vasopressin at positions 4 and 8. J Med Chem. 2007;50(5):835-847. View Source

Optimal d(Cha4)AVP Procurement and Application Scenarios for V1b-Selective Investigations

Dissecting V1b-Mediated HPA Axis Regulation and Stress Responses

Researchers investigating the role of V1b receptors in hypothalamic-pituitary-adrenal (HPA) axis function should procure d(Cha4)AVP to selectively stimulate ACTH and corticosterone secretion without confounding V1a-mediated cardiovascular or V2-mediated renal effects. In vivo rat studies confirm that d(Cha4)AVP robustly activates ACTH release while exhibiting negligible vasopressor activity and only ~30% of AVP's antidiuretic activity [1]. This selectivity enables clean interpretation of V1b contributions to stress-induced HPA activation, anxiety-like behavior, and depression models. For cell-based studies, d(Cha4)AVP's pEC50 of 10.05 at hV1b (EC50 ≈ 0.089 nM) and >3,000-fold functional selectivity over V1a and V2 [2] allow for concentration-response experiments (typically 0.1-100 nM) that are unconfounded by off-target receptor activation.

Pharmacological Validation of Novel V1b Antagonists and Allosteric Modulators

In drug discovery programs targeting the V1b receptor for stress-related disorders, anxiety, or depression, d(Cha4)AVP serves as the gold-standard reference agonist for establishing assay windows and validating antagonist pharmacology. Its high V1b affinity (Ki = 1.2 nM) and full agonist efficacy in calcium mobilization assays (pEC50 = 10.05) provide a robust signal for high-throughput screening (HTS) and secondary confirmation assays [1][2]. Unlike SSR149415, which exhibits mixed V1b/OT antagonist activity, d(Cha4)AVP's clean selectivity profile allows for unambiguous interpretation of competitive and functional antagonism experiments. Procurement of d(Cha4)AVP is essential for labs developing V1b-targeted therapeutics, as it enables benchmarking of novel compounds against a well-characterized, selective orthosteric agonist.

Ex Vivo Tissue Studies of V1b Receptor Distribution and Function

d(Cha4)AVP is the preferred agonist for ex vivo tissue bath and organotypic slice experiments aimed at mapping V1b receptor distribution and function across brain regions, pituitary, and peripheral tissues. Its cross-species V1b selectivity — confirmed in human, rat, and bovine receptor preparations [1] — ensures that observed responses in rodent or bovine tissue slices can be reliably attributed to V1b activation. For example, studies examining V1b-mediated catecholamine release from adrenal chromaffin cells or V1b-dependent modulation of synaptic transmission in hypothalamic slices should utilize d(Cha4)AVP rather than less selective analogs like d[Leu4]AVP, which retains significant V2 antidiuretic activity in vivo and may confound tissue-level readouts [3].

Comparative Selectivity Benchmarking in Vasopressin Receptor Panel Screens

Contract research organizations (CROs) and academic core facilities offering GPCR profiling services should include d(Cha4)AVP in their vasopressin receptor panel screens as the definitive V1b-selective agonist control. Its well-documented Ki values across all four human AVP/OT receptor subtypes (V1b: 1.2 nM; V1a: 151 nM; OT: 240 nM; V2: 750 nM) [2] provide a quantitative benchmark for assessing the selectivity of client compounds. When used alongside the V1b antagonist SSR149415 and the V2-selective agonist desmopressin, d(Cha4)AVP enables comprehensive pharmacological fingerprinting of novel vasopressinergic agents. Procurement of high-purity (>98%) d(Cha4)AVP from reputable vendors ensures assay reproducibility and minimizes batch-to-batch variability in selectivity profiling.

Application

Selection Property

Validation Focus

HPA axis signaling studies

V1b-selective agonism profile

ACTH/corticosterone endpoint specificity

V1b antagonist screening

Reference agonist with clean selectivity

Assay window and competitive antagonism interpretation

Ex vivo tissue distribution mapping

Cross-species V1b selectivity

Tissue-level response attribution

GPCR panel selectivity benchmarking

Documented subtype Ki values

Quantitative selectivity benchmark review

• [1] Derick S, Cheng LL, Voirol MJ, Stoev S, Giacomini M, Le N, et al. [1-deamino-4-cyclohexylalanine] arginine vasopressin: a potent and specific agonist for vasopressin V1b receptors. Endocrinology. 2002;143(12):4655-4664. View Source
• [2] Griffante C, Green A, Curcuruto O, Haslam CP, Dickinson BA, Arban R. Selectivity of d[Cha4]AVP and SSR149415 at human vasopressin and oxytocin receptors: evidence that SSR149415 is a mixed vasopressin V1b/oxytocin receptor antagonist. Br J Pharmacol. 2005;146(5):744-751. View Source
• [3] Pena A, Murat B, Trueba M, Ventura MA, Wo NC, Szeto HH, et al. Design and synthesis of the first selective agonists for the rat vasopressin V1b receptor: based on modifications of deamino-[Cys1]arginine vasopressin at positions 4 and 8. J Med Chem. 2007;50(5):835-847. View Source